Cas no 23045-35-4 (9-Acridinamine,2-nitro-)

• Product Name: 9-Acridinamine,2-nitro-
• CAS No: 23045-35-4
• MF: C₁₃H₉N₃O₂
• MW: 239.229462385178
• CID: 270034
• PubChem ID: 146732
• Update Time: 2025-04-19

9-Acridinamine,2-nitro- Chemical and Physical Properties

Names and Identifiers

• 9-Acridinamine,2-nitro-
• 2-nitroacridin-9-amine
• 7-nitro-9-aminoacridine
• CCRIS 7493
• 9-Acridinamine, 2-nitro-
• SCHEMBL4158593
• DTXSID10177611
• 23045-35-4
• 9-Amino-2-nitroacridine

• Inchi： 1S/C13H9N3O2/c14-13-9-3-1-2-4-11(9)15-12-6-5-8(16(17)18)7-10(12)13/h1-7H,(H2,14,15)
• InChI Key： QFSMBYCXODQZJA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)N)=O

Computed Properties

• Exact Mass: 239.06957
• Monoisotopic Mass: 239.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.449
• Boiling Point: 500.5°Cat760mmHg
• Flash Point: 256.5°C
• Refractive Index: 1.804
• PSA: 82.05